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Compound of Interest

(S)-3-((tert-
Compound Name: Butoxycarbonyl)amino)-2-

methylpropanoic acid
CAS No.: 190897-47-3

Cat. No.: B558087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-tert-
butyloxycarbonyl-L-beta-homoalanine (Boc-L-beta-homoalanine). Due to the limited availability
of published, comprehensive raw spectroscopic data for Boc-L-beta-homoalanine, this
document presents expected characteristic data based on the analysis of structurally similar
compounds, such as Boc-L-alanine, and general principles of spectroscopic interpretation for
Boc-protected amino acids. This guide is intended to serve as a reference for the identification
and characterization of this compound in a laboratory setting.

Chemical Structure and Properties

Boc-L-beta-homoalanine is a protected amino acid derivative crucial in peptide synthesis and
drug design. The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom prevents
unwanted reactions during peptide coupling.
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Property

Value

CAS Number

158851-30-0[1][2]

Molecular Formula

COH17NO4[1][3][4]

Molecular Weight 203.24 g/mol [1][3]
Appearance White to off-white powder[1]
Melting Point 73-78 °C[2]

Optical Rotation

[a]D20 = -17 % 2 ° (c=1 in CHCI3)[1]

Solubility

Soluble in organic solvents like chloroform,

dichloromethane, and methanol[5]; Slightly

soluble in water[5][6]

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for Boc-L-beta-homoalanine.

These are predicted values based on the known spectra of analogous compounds and

functional group analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (Proton NMR)

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
~1.2 d 3H CHs
~1.4 s 9H C(CHs)s (Boc)
~2.4-2.6 m 2H CH2
~4.0 m 1H CH
~5.0 br s 1H NH
~11.0 br s 1H COOH
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13C NMR (Carbon-13 NMR)

Chemical Shift (8) ppm

Assignment

~18.0 CHs

~28.0 C(CHs)s (Boc)
~40.0 CH2

~45.0 CH

~80.0 C(CHs)s (Boc)
~156.0 C=0 (Boc)
~175.0 C=0 (Carboxyl)

Infrared (IR) Spectroscopy

Wavenumber (cm—?)

Functional Group Assignment

~3300 N-H stretch (amide)
~2980-2850 C-H stretch (alkane)
~1740 C=0 stretch (carboxyl)
~1690 C=0 stretch (urethane)
~1520 N-H bend (amide II)
~1160 C-O stretch (urethane)

Mass Spectrometry (MS)
m/z

lon
204.12 [M+H]*
226.10 [M+Na]*
148.08 [M-C4HoO]* (loss of tert-butyl)
102.05 [M-Boc+H]* (loss of Boc group)
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Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for
Boc-L-beta-homoalanine. Actual parameters may need to be optimized based on the specific
instrumentation used.

NMR Spectroscopy

Sample Preparation:

e Dissolve 5-10 mg of Boc-L-beta-homoalanine in approximately 0.7 mL of a suitable
deuterated solvent (e.g., CDCls, DMSO-ds).

e Transfer the solution to a 5 mm NMR tube.

IH NMR Acquisition:

Spectrometer: 300-600 MHz

e Solvent: CDClsz

e Temperature: 25 °C

e Pulse Sequence: Standard single-pulse
e Number of Scans: 16-64

o Relaxation Delay: 1-2 seconds

13C NMR Acquisition:

Spectrometer: 75-150 MHz

Solvent: CDCI3

Temperature: 25 °C

Pulse Sequence: Proton-decoupled
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e Number of Scans: 1024 or more

o Relaxation Delay: 2-5 seconds

IR Spectroscopy

Sample Preparation (ATR):

e Place a small amount of the solid Boc-L-beta-homoalanine powder directly onto the ATR
crystal.

o Apply pressure to ensure good contact between the sample and the crystal.
Data Acquisition (FT-IR):

e Spectrometer: Fourier Transform Infrared (FT-IR) Spectrometer

* Mode: Attenuated Total Reflectance (ATR)

e Spectral Range: 4000-400 cm™1

e Resolution: 4 cm~1

¢ Number of Scans: 16-32

Mass Spectrometry

Sample Preparation:

¢ Dissolve a small amount of Boc-L-beta-homoalanine in a suitable solvent (e.g., methanol,
acetonitrile) to a concentration of approximately 1 mg/mL.

o Further dilute the sample with the mobile phase to a final concentration of 1-10 pg/mL.
Data Acquisition (ESI-MS):
e Mass Spectrometer: Electrospray lonization Mass Spectrometer (ESI-MS)

¢ lonization Mode: Positive
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Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 pL/min.

Mass Range: m/z 50-500

Capillary Voltage: 3-4 kV

Drying Gas Flow and Temperature: Optimized for the specific instrument.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
synthesized chemical compound like Boc-L-beta-homoalanine.
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Synthesis & Purification

Chemical Synthesis of
Boc-L-beta-homoalanine

:

Purification
(e.g., Chromatography, Recrystallization)

Spectroscopic Analysis

NMR Spectroscopy

(*H, 13C) IR Spectroscopy Mass Spectrometry

Data-Interpretation & Verification

Data Analysis and
Peak Assignment

:

Structure Verification

Verified
Boc-L-beta-homoalanine

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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homoalanine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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I-beta-homoalanine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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